3-[4-(2-chlorobenzoyl)-1-piperazinyl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: (2-chlorophenyl)-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21ClN6O/c1-14-13-15(2)27(24-14)19-8-7-18(22-23-19)25-9-11-26(12-10-25)20(28)16-5-3-4-6-17(16)21/h3-8,13H,9-12H2,1-2H3
• InChI Key: NORHQEBXGGFPDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4Cl)C
• Molecular Formula: C20H21ClN6O
• Molecular Weight: 396.9 g/mol

Description

Synthesis Analysis

• A study by Bindu et al. (2019) describes the synthesis of a family of triazolo-pyridazine-6-yl-substituted piperazines, which are structurally similar to the compound . The synthesis involved a two-step process starting with the synthesis of 6-chloro-3-(m-tolyl)-[1,2,4]triazolo[4,3-b]pyridazine, followed by conjugation with corresponding secondary amines (Bindu, Vijayalakshmi, & Manikandan, 2019).

Molecular Structure Analysis

• Sallam et al. (2021) synthesized a compound featuring a pyridazine analog, providing insights into the molecular structure through spectroscopic techniques and X-ray diffraction. Density functional theory calculations were also performed to understand the molecular structure better (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).

Chemical Reactions and Properties

• Kandile and Zaky (2015) described the synthesis of pyrano[2,3-c]pyridazines, demonstrating the chemical reactivity of pyridazine derivatives, which can be relevant for understanding the chemical behavior of the compound (Kandile & Zaky, 2015).

Physical Properties Analysis

• The physical properties of pyridazine derivatives can be inferred from studies like those conducted by El-Gaby et al. (2003), which describe the synthesis and properties of various pyridazine derivatives, providing an understanding of the physical characteristics of these compounds (El-Gaby, El-Dean, Gaber, Eyada, & Al-Kamali, 2003).

Chemical Properties Analysis

• In the study by Aggarwal et al. (2020), the synthesis and evaluation of pyrazoles derived from pyridazine derivatives are discussed, which can offer insights into the chemical properties of similar compounds (Aggarwal, Kaushik, Kumar, & Saini, 2020).

Mechanism of Action

Target of Action

It’s worth noting that structurally similar compounds, such as piperazine derivatives, have been known to exhibit a wide range of biological activities, including antiviral, antipsychotic, antimicrobial, anti-hiv-1, and mc4 receptor agonistic activity .

Mode of Action

Based on the known activities of similar compounds, it can be inferred that it might interact with its targets by binding to specific receptors or enzymes, thereby modulating their activity .

Biochemical Pathways

Given the broad range of activities exhibited by similar compounds, it is likely that multiple pathways could be affected .

Pharmacokinetics

One of the compounds showed two violations, whereas the others complied with RO5 .

Result of Action

Similar compounds have been found to exhibit antibacterial activity, suggesting that this compound might also have similar effects .